(E)-N-methyl-2-(1-(2-(pyridin-2-yl)ethyl)-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-ylthio)benzamide

• IUPAC Name: N-methyl-2-[3-[(E)-2-pyridin-2-ylethenyl]-1-(2-pyridin-2-ylethyl)indazol-6-yl]sulfanylbenzamide
• InChI: InChI=1S/C29H25N5OS/c1-30-29(35)25-10-2-3-11-28(25)36-23-13-14-24-26(15-12-21-8-4-6-17-31-21)33-34(27(24)20-23)19-16-22-9-5-7-18-32-22/h2-15,17-18,20H,16,19H2,1H3,(H,30,35)/b15-12+
• InChI Key: SCJYRGAWBXMDSL-NTCAYCPXSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC=C1SC2=CC3=C(C=C2)C(=NN3CCC4=CC=CC=N4)C=CC5=CC=CC=N5
• Isomeric SMILES: CNC(=O)C1=CC=CC=C1SC2=CC3=C(C=C2)C(=NN3CCC4=CC=CC=N4)/C=C/C5=CC=CC=N5
• Molecular Formula: C29H25N5OS
• Molecular Weight: 491.6 g/mol

Description

(E)-N-methyl-2-(1-(2-(pyridin-2-yl)ethyl)-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-ylthio)benzamide is a useful research compound. Its molecular formula is C29H25N5OS and its molecular weight is 491.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality (E)-N-methyl-2-(1-(2-(pyridin-2-yl)ethyl)-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-ylthio)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-methyl-2-(1-(2-(pyridin-2-yl)ethyl)-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-ylthio)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectroscopic Properties

Research on similar compounds often involves the synthesis and detailed structural characterization of novel benzimidazole derivatives and their precursors. For example, substituted 2-(2-pyridin-4-yl-vinyl)-1H-benzimidazole derivatives have been synthesized and studied using various spectroscopic techniques to determine their molecular structures and conformational properties. These studies are crucial for understanding the physical and chemical properties of these compounds, which could have implications in materials science, pharmaceutical research, and chemical engineering (Hranjec et al., 2008).

Biological Evaluation and Mechanism of Action

Compounds with structural similarities are often evaluated for their biological activities, such as antiproliferative effects against cancer cells. For instance, benzamides bearing the pyrazole or indazole nucleus have been synthesized and tested for their ability to induce apoptotic pathways in human lung carcinoma cells, providing insights into potential therapeutic applications (Raffa et al., 2019).

Material Science and Luminescence

Research on pyridyl substituted benzamides has shown that these compounds can exhibit aggregation-enhanced emission and respond to various stimuli, suggesting applications in material science, particularly in the development of new luminescent materials and sensors (Srivastava et al., 2017).

Coordination Chemistry

Studies on vinylpyridine derivatives have explored their coordination chemistry with metals, revealing potential applications in the development of new chelating agents, catalysts, or materials for electronic devices (Zhang, 2021).